4-(4-chlorophenyl)-6-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile

• IUPAC Name: 4-(4-chlorophenyl)-6-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C13H9ClN2S/c1-8-6-11(12(7-15)13(17)16-8)9-2-4-10(14)5-3-9/h2-6H,1H3,(H,16,17)
• InChI Key: NXHWGOUFJACXFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=S)N1)C#N)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H9ClN2S
• Molecular Weight: 260.74 g/mol
• CAS No.: 94639-14-2

Description

4-(4-chlorophenyl)-6-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C13H9ClN2S and its molecular weight is 260.74. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Pyrrolo[2,3-b]Pyridine Scaffolds : A study by Sroor (2019) in "Organic & Medicinal Chemistry International Journal" detailed the synthesis and characterization of pyridine scaffolds similar to 4-(4-chlorophenyl)-6-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile, focusing on their potential biological activity Sroor (2019).

Optical and Junction Characteristics

• Study of Pyrazolo Pyridine Derivatives : Zedan et al. (2020) in "Optical and Quantum Electronics" reported on the structural, optical, and diode characteristics of pyridine derivatives, which may include the compound of interest. This research could be applicable to the understanding of the optical functions and electronic properties of similar compounds Zedan, El-Taweel, El-Menyawy (2020).

Novel Heterocyclic Systems

• Synthesis of Pyrano Chromeno Thieno Pyridines : Bondarenko et al. (2016) in "Chemistry of Heterocyclic Compounds" synthesized derivatives of pyridine-3-carbonitrile, leading to the formation of a novel heterocyclic system. This research could provide insights into the potential for creating complex molecules using pyridine-3-carbonitrile as a building block Bondarenko, Zhytnetskyi, Semenov, Frasinyuk (2016).

Crystal Structure Determination

• Crystal Structure of Pyridine Derivatives : Moustafa and Girgis (2007) in "Crystal Research and Technology" analyzed the crystal structure of similar pyridine-3-carbonitrile compounds. Understanding the crystal structures of these compounds could be vital for their application in material science or pharmaceuticals Moustafa, Girgis (2007).

Antimicrobial Activity

• Study of Antimicrobial and Antioxidant Agents : A study focusing on pyridine carbonitrile derivatives, including their synthesis and reactions, examined their potential as antimicrobial and antioxidant agents. This suggests that compounds like this compound could have biomedical applications H, Sayed, E., Flefel, M. A, Abd, El-Fattah, I. W., El-Sofany, A. Hassan (2015).